Cas no 1525790-83-3 (Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate)

• Product Name: Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate
• CAS No: 1525790-83-3
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5273949
• Update Time: 2025-10-30

Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate
• Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate

• Inchi： 1S/C12H13FO3/c1-11(8-4-6-9(13)7-5-8)12(2,16-11)10(14)15-3/h4-7H,1-3H3
• InChI Key： XMMKLBBMJNMFOG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C)C(C(=O)OC)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8

Additional information on Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate

Research Brief on Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate (CAS: 1525790-83-3)

Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate (CAS: 1525790-83-3) is a synthetic epoxide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique oxirane ring and fluorophenyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate as a key precursor in the synthesis of small-molecule inhibitors targeting the NF-κB signaling pathway. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on NF-κB activation, suggesting its potential as a scaffold for developing anti-inflammatory drugs. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and biological activity of the synthesized derivatives.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized in the development of proteolysis-targeting chimeras (PROTACs). The study highlighted the compound's ability to serve as a linker in bifunctional molecules designed to degrade oncogenic proteins. Specifically, the epoxide ring of Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate was functionalized to enable covalent binding to target proteins, thereby enhancing the efficiency of protein degradation. This approach holds promise for the treatment of cancers resistant to conventional therapies.

From a synthetic chemistry perspective, recent work has focused on optimizing the enantioselective synthesis of Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate. A 2023 publication in Organic Letters detailed a catalytic asymmetric epoxidation method using chiral catalysts, achieving high enantiomeric excess (ee) and yield. This methodological advancement is critical for producing enantiopure forms of the compound, which are often required for pharmaceutical applications to avoid off-target effects.

Despite these promising developments, challenges remain in the scalable production and pharmacokinetic optimization of Methyl 3-(4-fluorophenyl)-2,3-dimethyloxirane-2-carboxylate-based therapeutics. Future research directions may include further structural modifications to improve bioavailability and reduce toxicity, as well as expanded preclinical studies to evaluate efficacy in animal models. Overall, the compound's versatility and biological relevance position it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and medicine.